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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloroanisole

Cat. No.: B186961 Get Quote

An In-Depth Technical Guide to 1,2,3,5-Tetrachloro-4-methoxybenzene

This technical guide provides a comprehensive overview of the fundamental structural and

physicochemical properties of 1,2,3,5-tetrachloro-4-methoxybenzene. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Chemical Identity
1,2,3,5-Tetrachloro-4-methoxybenzene, also known by synonyms such as 2,3,4,6-
tetrachloroanisole, is a chlorinated aromatic organic compound.[1] It belongs to the class of

organic compounds known as anisoles, which are characterized by a methoxy group attached

to a benzene ring.[1]
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Identifier Value Source(s)

IUPAC Name
1,2,3,5-tetrachloro-4-

methoxybenzene
[2]

CAS Number 938-22-7 [2][3][4]

Chemical Formula C₇H₄Cl₄O [2][3][4]

Molecular Weight 245.92 g/mol [3]

Canonical SMILES
COC1=C(C(=C(C=C1Cl)Cl)Cl)

Cl
[1][2]

InChI Key
ITXDBGLYYSJNPK-

UHFFFAOYSA-N
[2][3][4]

Synonyms

2,3,4,6-Tetrachloroanisole,

Anisole, 2,3,4,6-tetrachloro-,

2,4,5,6-Tetrachloroanisole

[1][3][4]

Physicochemical Properties
The following table summarizes the key experimental and computed physicochemical

properties of 1,2,3,5-tetrachloro-4-methoxybenzene.

Property Value Source(s)

Physical Description Solid [2]

Melting Point 64 - 65 °C [2]

LogP (Octanol/Water Partition

Coefficient)
4.75 [2]

Molecular Structure
The molecular structure of 1,2,3,5-tetrachloro-4-methoxybenzene consists of a benzene ring

substituted with four chlorine atoms at positions 1, 2, 3, and 5, and a methoxy group at position

4.
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Molecular structure of 1,2,3,5-tetrachloro-4-methoxybenzene.

Experimental Data
Spectroscopic data for 1,2,3,5-tetrachloro-4-methoxybenzene is available from the National

Institute of Standards and Technology (NIST) database. This includes:

Mass spectrum (electron ionization)[4]

Gas Chromatography data[4]

Experimental Protocols
Detailed experimental protocols for the synthesis of 1,2,3,5-tetrachloro-4-methoxybenzene are

not readily available in the public domain literature. General synthetic routes for polychlorinated

anisoles may involve the chlorination of a methoxybenzene precursor or the methylation of a

corresponding polychlorophenol. However, specific reaction conditions, catalysts, and

purification methods for this particular isomer have not been detailed in the searched

resources.
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Biological Activity and Signaling Pathways
Based on available literature, there is limited information regarding the specific biological

activities or associated signaling pathways for 1,2,3,5-tetrachloro-4-methoxybenzene. One

source indicates that 2,3,4,6-Tetrachloroanisole is a metabolite found in or produced by

Saccharomyces cerevisiae.[2] Further research is required to elucidate any potential

pharmacological or toxicological effects and to understand its interactions with biological

systems. Consequently, no signaling pathway diagrams can be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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